Cas no 1187164-71-1 (2-(3,5-Difluorobenzoyl)-5-methylpyridine)

• Product Name: 2-(3,5-Difluorobenzoyl)-5-methylpyridine
• CAS No: 1187164-71-1
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• CID: 4684404
• Update Time: 2025-10-28

2-(3,5-Difluorobenzoyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Difluorobenzoyl)-5-methylpyridine
• (3,5-Difluorophenyl)(5-methylpyridin-2-yl)methanone

• Inchi： 1S/C13H9F2NO/c1-8-2-3-12(16-7-8)13(17)9-4-10(14)6-11(15)5-9/h2-7H,1H3
• InChI Key： FCRYEPOSUWLDLF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C1C=CC(C)=CN=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 30

Additional information on 2-(3,5-Difluorobenzoyl)-5-methylpyridine

2-(3,5-Difluorobenzoyl)-5-methylpyridine: A Comprehensive Overview

2-(3,5-Difluorobenzoyl)-5-methylpyridine, identified by the CAS registry number 1187164-71-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a difluorobenzoyl substituent and a methyl group. The presence of fluorine atoms in the benzoyl moiety introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(3,5-Difluorobenzoyl)-5-methylpyridine. Researchers have explored various methodologies, including coupling reactions and Friedel-Crafts acylation, to construct this compound. The methyl group at the 5-position of the pyridine ring plays a crucial role in stabilizing the molecule and influencing its reactivity. This structural feature has been exploited in numerous applications, particularly in the development of bioactive molecules.

The pharmacological properties of 2-(3,5-Difluorobenzoyl)-5-methylpyridine have been extensively studied. Experimental data suggest that this compound exhibits potential as a modulator of key biological targets, such as kinases and G-protein coupled receptors (GPCRs). Its ability to interact with these targets makes it a promising candidate for drug discovery programs targeting diseases like cancer and neurodegenerative disorders.

In terms of applications, 2-(3,5-Difluorobenzoyl)-5-methylpyridine has found utility in both academic research and industrial settings. It serves as an intermediate in the synthesis of more complex molecules and is also used as a benchmark compound in high-throughput screening assays. The fluorinated benzoyl group imparts lipophilicity to the molecule, enhancing its bioavailability when administered in vivo.

From an environmental perspective, studies on the degradation pathways of CAS No. 1187164-71-1 have revealed that it undergoes rapid metabolism under aerobic conditions. This characteristic is advantageous for reducing its environmental footprint and ensuring sustainable use in chemical processes.

In conclusion, 2-(3,5-Difluorobenzoyl)-5-methylpyridine, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its role as a building block for advanced molecules and its potential therapeutic applications underscore its importance in contemporary science. As research progresses, further insights into its mechanisms of action and optimization strategies are expected to emerge, solidifying its position as a key compound in the chemical landscape.